Cas no 89531-93-1 (1-(2-methylpropyl)-1H-1,2,4-triazole)

• Product Name: 1-(2-methylpropyl)-1H-1,2,4-triazole
• CAS No: 89531-93-1
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 4664227
• Update Time: 2025-06-10

1-(2-methylpropyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 1-(2-methylpropyl)-

• Inchi： 1S/C6H11N3/c1-6(2)3-9-5-7-4-8-9/h4-6H,3H2,1-2H3
• InChI Key： UFFDTRJUOGRGAF-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C=NC=N1

Additional information on 1-(2-methylpropyl)-1H-1,2,4-triazole

Recent Advances in the Study of 1-(2-methylpropyl)-1H-1,2,4-triazole (CAS: 89531-93-1)

The compound 1-(2-methylpropyl)-1H-1,2,4-triazole (CAS: 89531-93-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 1-(2-methylpropyl)-1H-1,2,4-triazole as a key intermediate in the synthesis of various bioactive molecules. Its unique triazole ring structure, combined with the 2-methylpropyl substituent, confers distinct physicochemical properties that make it a valuable scaffold for medicinal chemistry. Researchers have explored its utility in the design of antifungal, antibacterial, and antiviral agents, with promising results in preclinical models.

One of the most notable advancements in this area is the development of novel synthetic routes for 1-(2-methylpropyl)-1H-1,2,4-triazole, which have improved yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient one-pot synthesis method using copper-catalyzed azide-alkyne cycloaddition (CuAAC), achieving a yield of over 85%. This method not only reduces production costs but also minimizes environmental impact, aligning with the principles of green chemistry.

In terms of biological activity, recent investigations have revealed that 1-(2-methylpropyl)-1H-1,2,4-triazole exhibits potent inhibitory effects against fungal pathogens such as Candida albicans and Aspergillus fumigatus. Mechanistic studies suggest that the compound disrupts fungal cell membrane integrity by targeting ergosterol biosynthesis, a critical pathway for fungal survival. These findings have spurred interest in developing derivatives with enhanced selectivity and reduced toxicity for clinical use.

Furthermore, the compound has shown potential as an antiviral agent. A 2023 study in Antiviral Research reported that 1-(2-methylpropyl)-1H-1,2,4-triazole derivatives effectively inhibit the replication of influenza A virus by interfering with viral RNA polymerase activity. This discovery opens new avenues for the development of broad-spectrum antiviral therapies, particularly in the context of emerging viral threats.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 1-(2-methylpropyl)-1H-1,2,4-triazole-based compounds. Issues such as poor bioavailability and metabolic instability need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring the use of prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 1-(2-methylpropyl)-1H-1,2,4-triazole (CAS: 89531-93-1) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and synthetic versatility make it a valuable tool for drug discovery. Future research should focus on optimizing its properties and expanding its applications to address unmet medical needs. This briefing underscores the importance of continued investment in the study of this compound to unlock its full potential in the pharmaceutical industry.